Cas no 62872-28-0 (2-Propanol, 1,3-dibromo-1-chloro-)

2-Propanol, 1,3-dibromo-1-chloro- structure
62872-28-0 structure
Product name:2-Propanol, 1,3-dibromo-1-chloro-
CAS No:62872-28-0
MF:C3H5Br2ClO
MW:252.332198858261
CID:429509
PubChem ID:71382101

2-Propanol, 1,3-dibromo-1-chloro- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1,3-dibromo-1-chloro-
    • 1,3-dibromo-1-chloropropan-2-ol
    • DTXSID00804500
    • 62872-28-0
    • Inchi: InChI=1S/C3H5Br2ClO/c4-1-2(7)3(5)6/h2-3,7H,1H2
    • InChI Key: SKTPISJXXWIFPW-UHFFFAOYSA-N
    • SMILES: C(C(C(Cl)Br)O)Br

Computed Properties

  • Exact Mass: 249.83955
  • Monoisotopic Mass: 249.83957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 52.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

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